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Compound of Interest

Compound Name: Diacetone acrylamide

Cat. No.: B1201945

An In-depth Technical Guide to Diacetone Acrylamide (DAAM)

This guide provides a comprehensive overview of diacetone acrylamide (DAAM), a versatile

vinyl monomer. It details its structural formula, key functional groups, physicochemical

properties, and spectroscopic data. Furthermore, this document outlines detailed experimental

protocols for its synthesis and polymerization, and illustrates its primary reaction mechanisms,

making it an essential resource for researchers, scientists, and professionals in drug

development and material science.

Structural Formula and Functional Groups

Diacetone acrylamide (DAAM) is a white crystalline solid organic compound.[1][2][3] Its

unique molecular structure contains two key reactive functional groups that make it highly

valuable in polymer chemistry.[4][5][6]

Chemical Formula: CoH1sNO2[3][7][8]

IUPAC Name: N-(1,1-Dimethyl-3-oxobutyl)acrylamide or N-(2-methyl-4-oxopentan-2-yl)prop-
2-enamide[3][9][10]

Linear Formula: CH2=CHCONHC(CH3)2CH2COCHs5[7]

Molecular Weight: 169.22 g/mol [3][9]

The primary functional groups defining its reactivity are:
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o Acrylamide Group: This group consists of a vinyl group conjugated with an amide. The

carbon-carbon double bond is highly reactive and readily participates in free-radical

polymerization, allowing DAAM to be easily copolymerized with other vinyl monomers.[3][11]

o Ketone Group: The molecule contains a ketone carbonyl group which provides a reactive site

for post-polymerization cross-linking reactions.[3][5][6] This functionality is crucial for creating

stable, high-performance polymer networks.[4]

Physicochemical Properties

DAAM exhibits properties that make it suitable for a wide range of applications, from coatings

and adhesives to hydrogels.[1][11] It is soluble in water and various organic solvents like

methanol, ethanol, and acetone, but insoluble in nonpolar solvents such as hexane.[7][11]

Property Value
White or yellowish crystalline powder or
Appearance
flakes[1][7]
Melting Point 54-56 °C
Boiling Point 120 °C @ 1.07 kPa[7]

Relative Density

0.998 g/cm® @ 60 °C[7]

Soluble in water, methanol, ethanol, acetone,

Solubility ethyl acetate; Insoluble in petroleum ether, n-
hexane[7]
CAS Number 2873-97-4[3]

Spectroscopic Data

Spectroscopic analysis is essential for the characterization of DAAM. Key data from various

techniques are summarized below.
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Spectroscopy Wavelength/Shift Assighment
] Tl — TU* transition, sensitive to
UV-Vis ~200 nm )
solvent polarity[12]
n — TT* transition, stable
~226 nm o
characteristic peak[12]
FTIR 3280 cm™1 N-H stretching[13]
3088 cm? =C-H stretching[13]
1718 cm™1 Ketone C=0 stretching[13]
Amide | band (C=0 stretching)
1622 cm™?
[13]
1556 cm™? C=C stretching[13]
) Confirms proton arrangement
1H NMR Spectra available[14] )
in the molecule[15]
) Confirms carbon skeleton of
13C NMR Spectra available[14]

the molecule

Experimental Protocols
Synthesis of Diacetone Acrylamide

The most common industrial synthesis of DAAM is based on the Ritter reaction, where

acrylonitrile reacts with acetone in the presence of a strong acid catalyst.[16][17]

Materials:

Acetone

Acrylonitrile

Concentrated Sulfuric Acid (98%)

A suitable solvent for extraction
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Procedure:

o Areaction vessel is charged with acetone and concentrated sulfuric acid, and the mixture is
cooled.

e Acrylonitrile is added dropwise to the mixture while maintaining a low temperature to control
the exothermic reaction.

o After the addition is complete, the reaction mixture is stirred for several hours at a controlled
temperature.

e The mixture is then neutralized, often through alkaline hydrolysis.[15]

e The product, diacetone acrylamide, is extracted from the aqueous phase using an
appropriate organic solvent.

e The solvent is removed under reduced pressure to yield crude DAAM, which can be further
purified by recrystallization.

o The final product is characterized using FTIR, H NMR, and mass spectrometry to confirm its
structure.[15][18]

Emulsion Copolymerization

DAAM is frequently used as a functional monomer in emulsion polymerization to create cross-
linkable latexes for coatings and adhesives.[18]

Materials:

 Monomers (e.g., Methyl Methacrylate, Butyl Acrylate)
o Diacetone Acrylamide (DAAM)

« Initiator (e.g., Ammonium Persulfate)

o Emulsifiers/Surfactants (e.g., Sodium Lauryl Sulfate)

o Deionized Water
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Procedure:

e Pre-emulsion Preparation: The monomers (including DAAM) are mixed with water and
emulsifiers to create a stable pre-emulsion.

e Reactor Setup: A reactor equipped with a stirrer, condenser, and thermometer is charged
with deionized water and a portion of the emulsifier. The reactor is heated to the reaction
temperature (e.g., 72°C).[15]

« Initiation: A portion of the initiator and the pre-emulsion is added to the reactor to initiate
polymerization, forming seed particles.[15]

» Monomer Feed: The remaining pre-emulsion and initiator solution are fed into the reactor
over a period of several hours at a constant rate.

e Reaction Completion: After the feed is complete, the reaction is held at temperature for an
additional period to ensure high monomer conversion.

e Cooling and Characterization: The resulting latex is cooled to room temperature. The
properties of the copolymer emulsion, such as particle size and viscosity, are then analyzed.
[15][18]

Key Reactions and Mechanisms

The dual functionality of DAAM allows for a two-stage reaction pathway: polymerization through
its vinyl group, followed by cross-linking via its ketone group.

Synthesis of DAAM via Ritter Reaction

The synthesis involves the acid-catalyzed reaction of acetone and acrylonitrile. This process is
efficient for large-scale production.[16]

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.sid.ir/FileServer/JE/833201012407.pdf
https://www.sid.ir/FileServer/JE/833201012407.pdf
https://www.sid.ir/FileServer/JE/833201012407.pdf
https://www.researchgate.net/publication/268048896_Synthesis_of_Diacetone_Acrylamide_Monomer_and_the_Film_Properties_of_Its_Copolymers
https://www.researchgate.net/publication/288288303_Synthesis_and_application_of_diacetone_acrylamide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1201945?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BH@ Foundational & Exploratory

Check Availability & Pricing

Acrylonitrile

. Alkaline Diacetone Acrylamide
Intermediate Precursor Hydrolysis (DAAM)

Ritter Reaction

Polymer w_ith Cross-linked
DAAM units Polymer Network
(Ketone Group) (Hydrazone Linkage)

Cross-linking

Reaction

Adipic Dihydrazide >
(ADH) Water (byproduct)
(Hydrazide Group)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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